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Introduction
N-lactoyl-leucine is a member of the N-lactoyl amino acids (Lac-AAs), a class of metabolites

formed by the enzymatic conjugation of lactic acid and an amino acid.[1][2] These molecules

are gaining significant interest due to their roles as signaling molecules in various physiological

processes, including metabolism and exercise.[1][3] Endogenously, N-lactoyl-leucine is

synthesized and hydrolyzed by the enzyme Cytosolic Nonspecific Dipeptidase 2 (CNDP2).[4][5]

[6] Upon administration, it is hypothesized that N-lactoyl-leucine is cleaved by CNDP2,

releasing leucine and lactate.[7][8] The released leucine can then activate the mammalian

target of rapamycin (mTOR) signaling pathway, a key regulator of protein synthesis and cell

growth.[9][10][11][12][13][14]

These application notes provide a proposed protocol for the administration of N-Lactoyl-
Leucine in mouse models, based on available literature for related compounds such as

Leucine and N-Lactoyl-Phenylalanine (Lac-Phe). Researchers should consider this a starting

point and may need to perform dose-response studies to determine the optimal concentration

for their specific experimental goals.

Data Presentation
The following tables summarize quantitative data from studies administering Leucine or N-

Lactoyl-Phenylalanine to mouse models. This information can serve as a reference for
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designing experiments with N-Lactoyl-Leucine.

Table 1: Summary of Leucine Administration in Mouse Models
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Compoun

d

Mouse

Model
Dosage

Administra

tion Route
Duration

Key

Findings
Reference

Leucine

Heart

Failure

(α2A/

α2CARKO)

1.35

g/kg/day

Oral

Gavage
4 weeks

Potentiated

the effects

of aerobic

exercise

training on

exercise

tolerance.

[9][15][16]

Leucine

Pre-

senescent

(13-month-

old CD-1®)

5% in chow

diet
Diet 8 weeks

Increased

mTOR

pathway

activity and

muscle

fiber cross-

sectional

area.

[10][17]

Leucine

Aging (15

or 18-

month-old

C57BL/6j)

1.5% in

drinking

water

Drinking

Water
3 months

Improved

aging-

induced

vascular

remodeling

and

dysfunction

when

started at

15 months.

[18]

Leucine

Aging (19-

month-old

C57BL/6j)

500 or

1250

mg/kg/day

Oral

Gavage
12 weeks

Associated

with

changes in

gut

microbiota

and muscle

health.

[19]
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Table 2: Summary of N-Lactoyl-Phenylalanine (Lac-Phe) Administration in Mouse Models

Compoun

d

Mouse

Model
Dosage

Administra

tion Route
Duration

Key

Findings
Reference

Lac-Phe

Diet-

induced

obese

High doses
Not

specified
10 days

Reduced

food

intake,

decreased

body

weight, and

improved

glucose

tolerance.

[20]

Lac-Phe

DSS-

induced

colitis

50

mg/kg/day

Intraperiton

eal

Injection

Daily

Alleviated

symptoms

of colitis.

[21]

Lac-Phe

Diet-

induced

obese

50 mg/kg

Intraperiton

eal

Injection

Not

specified

Resulted in

elevated

blood

concentrati

ons of Lac-

Phe.

[22]

Lac-Phe
Spinal

Cord Injury

Not

specified

Not

specified

Not

specified

Modulated

lipid

metabolism

in

microglia/m

acrophage

s and

improved

motor

function.

[23]
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Protocol 1: Preparation of N-Lactoyl-Leucine for Administration

N-Lactoyl-Leucine sodium salt exhibits significantly higher aqueous solubility compared to

leucine.[7][24]

Materials:

N-Lactoyl-Leucine (sodium salt)

Sterile, pyrogen-free saline (0.9% NaCl) or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sterile filter (0.22 µm)

Procedure:

Calculate the required amount of N-Lactoyl-Leucine based on the desired dose and the

number of animals.

In a sterile tube, dissolve the N-Lactoyl-Leucine powder in the appropriate volume of sterile

saline or PBS.

Vortex thoroughly until the compound is completely dissolved. Given its high solubility, this

should occur readily at room temperature.

Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile vial.

Store the prepared solution at 4°C for short-term use or aliquot and freeze at -20°C or -80°C

for long-term storage. Avoid repeated freeze-thaw cycles.

Protocol 2: Administration of N-Lactoyl-Leucine via Intraperitoneal (IP) Injection

This route is recommended to bypass potential issues with oral absorption, as has been

observed with the related compound Lac-Phe.[25]
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Materials:

Prepared sterile N-Lactoyl-Leucine solution

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

70% ethanol

Animal scale

Procedure:

Dosage Calculation: Based on studies with Lac-Phe, a starting dose of 50 mg/kg is

recommended.[21][22] The final injection volume should not exceed 10 ml/kg body weight.[1]

[26]

Weigh the mouse to determine the precise injection volume.

Properly restrain the mouse, ensuring a firm but gentle grip on the scruff of the neck to

immobilize the head and body.

Position the mouse in dorsal recumbency with the head tilted slightly downward.

Identify the injection site in the lower right quadrant of the abdomen to avoid the cecum and

urinary bladder.[4][27]

Disinfect the injection site with 70% ethanol.

Insert the needle, bevel up, at a 30-45° angle into the peritoneal cavity.

Aspirate gently to ensure no fluid (blood or urine) is drawn into the syringe, confirming

correct needle placement.

Inject the calculated volume of N-Lactoyl-Leucine solution slowly and steadily.

Withdraw the needle smoothly and return the animal to its cage.
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Monitor the animal for any signs of distress or adverse reactions for at least 15 minutes post-

injection.[28]

Protocol 3: Administration of N-Lactoyl-Leucine via Oral Gavage

While potentially subject to bioavailability issues, this route may be desirable for certain

experimental designs.

Materials:

Prepared sterile N-Lactoyl-Leucine solution

Sterile syringes (1 mL)

Appropriately sized oral gavage needles (e.g., 20-22 gauge for adult mice)[5]

Animal scale

Procedure:

Dosage Calculation: Based on studies with Leucine, a starting dose range of 0.5 g/kg to 1.5

g/kg can be considered.[16][19] The volume should not exceed 10 ml/kg body weight.[17]

Weigh the mouse to determine the precise administration volume.

Measure the gavage needle externally from the tip of the mouse's nose to the last rib to

determine the correct insertion depth.[28]

Properly restrain the mouse, holding it upright and gently extending the head to create a

straight line through the neck and esophagus.[28]

Insert the gavage needle into the mouth, slightly to one side, and advance it gently over the

tongue into the esophagus. The mouse should swallow as the needle is advanced. Do not

force the needle.[17][29]

Once the pre-measured depth is reached, administer the solution slowly.

If the mouse coughs or struggles, withdraw the needle immediately.[28]
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After administration, remove the needle smoothly and return the animal to its cage.

Monitor the animal for any signs of respiratory distress or other adverse effects for at least 15

minutes.[28]

Mandatory Visualizations
Caption: CNDP2-mediated synthesis and hydrolysis of N-Lactoyl-Leucine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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